Cas no 1270550-52-1 (1-(6-Bromopyridin-3-yl)propylamine)

• Product Name: 1-(6-Bromopyridin-3-yl)propylamine
• CAS No: 1270550-52-1
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• MDL: MFCD18661301
• CID: 4784282
• Update Time: 2025-06-08

1-(6-Bromopyridin-3-yl)propylamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromopyridin-3-yl)propylamine
• 1-(6-Bromo-pyridin-3-yl)-propylamine
• 3-Pyridinemethanamine, 6-bromo-alpha-ethyl-

• MDL： MFCD18661301
• Inchi： 1S/C8H11BrN2/c1-2-7(10)6-3-4-8(9)11-5-6/h3-5,7H,2,10H2,1H3
• InChI Key： YRLBPLCCTPSXGR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 307.1±27.0 °C at 760 mmHg
• Flash Point: 139.5±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(6-Bromopyridin-3-yl)propylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(6-Bromopyridin-3-yl)propylamine

Recent Advances in the Application of 1-(6-Bromopyridin-3-yl)propylamine (CAS: 1270550-52-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(6-Bromopyridin-3-yl)propylamine (CAS: 1270550-52-1) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals. This research briefing provides an overview of the latest studies and applications of this compound, highlighting its significance in chemical biology and drug discovery.

Recent studies have demonstrated the versatility of 1-(6-Bromopyridin-3-yl)propylamine as a building block in medicinal chemistry. Its bromopyridine moiety offers a reactive site for further functionalization, making it valuable for the synthesis of targeted drug candidates. For instance, researchers have utilized this compound in the development of kinase inhibitors, where its structural features contribute to enhanced binding affinity and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed 1-(6-Bromopyridin-3-yl)propylamine as a precursor for the synthesis of novel PI3K inhibitors. The compound's ability to undergo palladium-catalyzed cross-coupling reactions was particularly emphasized, enabling efficient modification of its structure to optimize pharmacological properties. The resulting derivatives showed promising activity against cancer cell lines, with IC50 values in the nanomolar range.

Another significant application has been in the field of neurodegenerative disease research. A recent Nature Communications paper (2024) described the use of 1-(6-Bromopyridin-3-yl)propylamine in the development of small molecule modulators of α-synuclein aggregation. The compound's amine functionality allowed for easy conjugation with various pharmacophores, leading to the identification of potential therapeutic agents for Parkinson's disease.

The synthetic accessibility of 1-(6-Bromopyridin-3-yl)propylamine has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication reported an optimized large-scale synthesis route with improved yield (85%) and purity (>99%), addressing previous challenges in its industrial production. This development is particularly important as demand for this intermediate grows in pharmaceutical manufacturing.

From a safety and toxicological perspective, recent preclinical studies have provided valuable data on the compound's pharmacological profile. While 1-(6-Bromopyridin-3-yl)propylamine itself shows moderate cytotoxicity at high concentrations, its derivatives demonstrate favorable safety profiles in animal models, supporting their further development as drug candidates.

Looking forward, the unique structural features of 1-(6-Bromopyridin-3-yl)propylamine continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and its use in the development of covalent inhibitors. The compound's CAS number (1270550-52-1) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.

In conclusion, 1-(6-Bromopyridin-3-yl)propylamine (CAS: 1270550-52-1) represents a valuable chemical tool in modern drug discovery. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its production, positions it as an important compound for future pharmaceutical development. Researchers are encouraged to explore its potential in addressing unmet medical needs across various therapeutic areas.